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Compound of Interest

Compound Name: Pyrene-PEG5-alcohol

Cat. No.: B610357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pyrene-PEG5-alcohol, a
fluorescent linker molecule increasingly utilized in advanced biological and pharmaceutical

research. The guide details its commercial availability, physicochemical properties, and

potential applications, with a focus on its role in the development of sophisticated drug delivery

systems and targeted protein degradation platforms.

Introduction to Pyrene-PEG5-alcohol
Pyrene-PEG5-alcohol is a bifunctional molecule that combines the unique fluorescent

properties of pyrene with the biocompatibility and solubility of a five-unit polyethylene glycol

(PEG) linker, terminating in a hydroxyl group. The pyrene moiety serves as an environmentally

sensitive fluorescent probe, making it an excellent tool for studying molecular interactions and

microenvironments. The PEG linker enhances aqueous solubility and provides a flexible spacer

arm, while the terminal alcohol group allows for further chemical modification and conjugation

to various molecules of interest.

This combination of features makes Pyrene-PEG5-alcohol a versatile tool for researchers in

drug delivery, diagnostics, and cell biology. Its primary applications include its use as a

fluorescent tag for tracking molecules in biological systems and as a building block in the

synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2]
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Commercial Availability and Physicochemical
Properties
Pyrene-PEG5-alcohol is available from a range of commercial suppliers, ensuring its

accessibility for research purposes. The table below summarizes the key physicochemical

properties and provides a list of notable commercial sources.

Property Value

CAS Number 1817735-44-6

Molecular Formula C₂₇H₃₁NO₆

Molecular Weight Approximately 465.54 g/mol

Appearance Solid powder

Purity Typically >98%

Solubility Soluble in DMSO, DMF, and DCM

Storage Conditions
Recommended storage at -20°C for long-term

stability

Excitation Maximum ~313, 326, 343 nm

Emission Maximum ~377, 397 nm

Table 1: Physicochemical Properties of Pyrene-PEG5-alcohol.[3]

Commercial Suppliers:
A variety of chemical and biotechnological companies supply Pyrene-PEG5-alcohol.
Researchers can acquire this compound from vendors such as:

MedKoo Biosciences

MedchemExpress (MCE)

BroadPharm
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AxisPharm

It is advisable to request a certificate of analysis from the supplier to confirm the purity and

identity of the compound before use.

Key Applications and Experimental Considerations
The unique structure of Pyrene-PEG5-alcohol lends itself to several advanced research

applications. The following sections outline the conceptual basis for these applications and

provide generalized experimental workflows.

Fluorescent Probe for Micelle and Nanoparticle
Characterization
The pyrene moiety is known for its ability to form excimers (excited-state dimers) at high

concentrations, which results in a distinct, red-shifted emission spectrum. This property is

highly sensitive to the local concentration of pyrene, making it an excellent tool for probing the

formation and stability of micelles and nanoparticles.

Conceptual Workflow for Micelle Characterization:
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Sample Preparation

Fluorescence Measurement

Data Interpretation

Prepare stock solution of
Pyrene-PEG5-alcohol in organic solvent

Prepare aqueous solution of
micelle-forming polymer

Mix pyrene solution with
polymer solution below CMC

Equilibrate mixture to allow
incorporation of pyrene into micelles

Measure fluorescence emission spectrum
(excite at ~340 nm)

Transfer to cuvette

Analyze the ratio of excimer
to monomer emission intensity (Ie/Im)

Plot Ie/Im ratio as a function
of polymer concentration

Determine the Critical Micelle
Concentration (CMC) from the plot
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Cellular Environment

PROTAC
(containing Pyrene-PEG5 linker)

Target Protein

binds

E3 Ubiquitin Ligase
recruits

Proteasome

targeted for degradation

ubiquitinates
Ubiquitin degrades
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Preparation

Treatment and Incubation

Imaging and Analysis

Culture adherent cells
on coverslips or in
multi-well plates

Prepare a solution of the
Pyrene-PEG5-alcohol conjugate

in cell culture medium

Treat cells with the
conjugate solution

Incubate for a defined
period at 37°C

Wash cells to remove
extracellular conjugate

Fix and mount cells
(optional)

Image cells using
fluorescence microscopy

(excite ~340 nm, emit ~380-400 nm)

Analyze images to determine
subcellular localization and uptake efficiency

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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